1'-Benzyl-5,7-dimethyl-6-oxospiro(1,3-diazaadamantane-2,4'-piperidine)
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Description
1’-Benzyl-5,7-dimethyl-6-oxospiro(1,3-diazaadamantane-2,4’-piperidine) is a complex organic compound characterized by its unique spiro structure. This compound contains a total of 58 bonds, including 29 non-hydrogen bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 6 six-membered rings, 3 eight-membered rings, 1 ketone (aliphatic), and 3 tertiary amines (aliphatic) .
Preparation Methods
The synthesis of 1’-Benzyl-5,7-dimethyl-6-oxospiro(1,3-diazaadamantane-2,4’-piperidine
Properties
CAS No. |
195256-70-3 |
---|---|
Molecular Formula |
C21H29N3O |
Molecular Weight |
339.5 g/mol |
IUPAC Name |
1'-benzyl-5,7-dimethylspiro[1,3-diazatricyclo[3.3.1.13,7]decane-2,4'-piperidine]-6-one |
InChI |
InChI=1S/C21H29N3O/c1-19-13-23-15-20(2,18(19)25)16-24(14-19)21(23)8-10-22(11-9-21)12-17-6-4-3-5-7-17/h3-7H,8-16H2,1-2H3 |
InChI Key |
PMJGSYLWLYABGD-UHFFFAOYSA-N |
Canonical SMILES |
CC12CN3CC(C1=O)(CN(C2)C34CCN(CC4)CC5=CC=CC=C5)C |
Origin of Product |
United States |
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